3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone

• IUPAC Name: 3-(4-benzhydrylpiperazine-1-carbonyl)piperidin-2-one
• InChI: InChI=1S/C23H27N3O2/c27-22-20(12-7-13-24-22)23(28)26-16-14-25(15-17-26)21(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20-21H,7,12-17H2,(H,24,27)
• InChI Key: QPYCAQMFEHONQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone, also known as DPC-423, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone is not fully understood, but it is believed to act as a modulator of neurotransmitter systems. This compound has been found to increase the release of dopamine and serotonin in certain brain regions, and it may also act as an antagonist at certain receptor sites.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pain pathways, and the regulation of blood pressure and heart rate. This compound has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone in lab experiments is its wide range of effects on various physiological systems. This compound can be used to investigate a number of different research questions, and its effects can be easily measured using a variety of techniques. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are a number of potential future directions for research involving 3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone. One area of interest is the investigation of its potential as a therapeutic agent for the treatment of psychiatric disorders, such as depression and anxiety. Another potential direction is the evaluation of its effects on other physiological systems, such as the immune system and the gastrointestinal tract. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and compounds.

Scientific Research Applications

3-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}-2-piperidinone has been used in a variety of scientific research applications, including the study of neurotransmitter systems, the investigation of pain pathways, and the evaluation of potential drug targets. This compound has been found to have an affinity for a number of receptor systems, including the dopamine, serotonin, and adrenergic receptors.